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Compound Name: (Benzoylamino)benzeneacetamide
-d10

Cat. No.: B587019

Technical Guide: a-
(Benzoylamino)benzeneacetamide-d10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of a-(Benzoylamino)benzeneacetamide-d10. This deuterated compound is of
significant interest as an internal standard for quantitative analysis of its non-deuterated analog
and as a crucial intermediate in the synthesis of isotopically labeled pharmaceuticals, such as
Cephalexin.

Molecular Structure and Properties

a-(Benzoylamino)benzeneacetamide-d10, with the chemical formula C1sH4D10N202, is a
stable isotope-labeled analog of a-(Benzoylamino)benzeneacetamide. The key structural
feature is the strategic placement of ten deuterium atoms on the two benzene rings.[1][2] This
isotopic labeling provides a distinct mass difference, making it an ideal internal standard for
mass spectrometry-based quantitative studies.

The molecular structure consists of a central acetamide backbone with two substituted phenyl
groups. One phenyl group is part of a benzoylamino moiety, and the other is directly attached
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to the a-carbon of the acetamide. All ten hydrogens on these aromatic rings are replaced with

deuterium.

Table 1: Physicochemical and Analytical Data

Property Value Source
a-
Chemical Name (Benzoylamino)benzeneaceta N/A

mide-d10

N-(a-
Synonyms Carbamoylbenzyl)benzamide- [2]
d1o0
CAS Number 1246814-47-0 [2][3]
Molecular Formula C15H4D10N202 [2][3]
Molecular Weight 264.35 g/mol [3]
Appearance White Solid [1]
Storage 2-8°C Refrigerator [1]
Intermediate in the preparation
Applications of labeled Cephalexin, Internal [1112]

standard

Synthesis

While a specific, detailed experimental protocol for the synthesis of a-

(Benzoylamino)benzeneacetamide-d10 is not widely published in the public domain, a

plausible synthetic route can be conceptualized based on established methods for deuteration

and amide bond formation. The introduction of the ten deuterium atoms is a critical step, likely

achieved through acid-catalyzed hydrogen-deuterium exchange on the aromatic rings of the

starting materials or the final non-deuterated compound.

A potential logical workflow for its synthesis is outlined below. This process would involve the

synthesis of the non-deuterated backbone followed by a deuteration step, or the use of
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deuterated precursors from the outset.
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Plausible Synthesis Workflow

Starting Materials
(e.g., Phenylacetic acid, Benzoic acid)

Aromatic Deuteration
(Acid-Catalyzed H/D Exchange)

Carboxylic Acid Activation

Amide Bond Formation

@zoylamino)benzeneacetamide-d10

Purification

(e.g., Chromatography, Recrystallization)
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Application as an Internal Standard

Biological Sample
(Contains non-deuterated analyte)

Sample Preparation
(e.g., SPE, LLE)

a-(Benzoylamino)benzeneacetamide-d10
(Known concentration)

LC-MS Analysis

Quantification
(Analyte/Internal Standard Ratio)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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